Cas no 1428351-54-5 (2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide)

2-{[6-(1H-Pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide is a heterocyclic compound featuring a pyridazine core functionalized with a pyrazole moiety and linked to a thiazole ring via an acetamide bridge. This structure imparts potential bioactivity, particularly in agrochemical or pharmaceutical applications, due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. The pyridazine and thiazole components enhance its stability and binding affinity, while the pyrazole group may contribute to selective inhibition properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel active compounds. The compound's distinct scaffold warrants investigation for its physicochemical and pharmacological properties.
2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide structure
1428351-54-5 structure
Product Name:2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide
CAS No:1428351-54-5
MF:C12H10N6O2S
MW:302.311799526215
CID:5364792
Update Time:2025-06-15

2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[6-(1H-Pyrazol-1-yl)-3-pyridazinyl]oxy]-N-2-thiazolylacetamide
    • 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide
    • Inchi: 1S/C12H10N6O2S/c19-10(15-12-13-5-7-21-12)8-20-11-3-2-9(16-17-11)18-6-1-4-14-18/h1-7H,8H2,(H,13,15,19)
    • InChI Key: DZMZNESBSDRZKF-UHFFFAOYSA-N
    • SMILES: C(NC1=NC=CS1)(=O)COC1=NN=C(N2C=CC=N2)C=C1

Experimental Properties

  • Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 7.11±0.50(Predicted)

2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide Pricemore >>

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Additional information on 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1428351-54-5)

In the realm of medicinal chemistry and pharmaceutical research, 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1428351-54-5) has emerged as a compound of significant interest. This molecule, characterized by its unique heterocyclic structure, combines a pyridazine core with pyrazole and thiazole moieties, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its structural similarity to bioactive molecules targeting enzymes and receptors.

The compound’s CAS No. 1428351-54-5 is often searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this attention is its potential role in addressing inflammatory diseases and metabolic disorders, which are among the most pressing health challenges today. The integration of pyrazole and thiazole rings in its structure is known to enhance binding affinity to biological targets, a feature leveraged in modern drug design.

From a synthetic chemistry perspective, 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide exemplifies the innovative use of cross-coupling reactions and heterocyclic functionalization. These methods are pivotal in constructing complex scaffolds, a topic frequently explored in organic synthesis forums and publications. The compound’s acetamide linkage further adds to its stability and bioavailability, critical factors in pharmacokinetics.

In the context of AI-driven drug discovery, this molecule has been flagged in computational screenings due to its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Such advancements align with the increasing demand for precision medicine and personalized therapeutics, trends dominating biomedical research. The ability to predict and optimize drug-like molecules using machine learning has put compounds like CAS No. 1428351-54-5 at the forefront of innovation.

Another area of exploration is the compound’s potential as a kinase inhibitor. Kinases are pivotal in cellular signaling, and their dysregulation is linked to cancers and autoimmune diseases. The pyridazine-pyrazole-thiazole triad in this molecule offers a promising template for designing selective inhibitors, a hot topic in oncology research.

Environmental and green chemistry considerations also play a role in the synthesis of 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide. Researchers are increasingly focusing on sustainable synthesis routes, minimizing hazardous byproducts and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible chemical production.

In summary, 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1428351-54-5) represents a multifaceted compound with applications spanning drug development, computational chemistry, and sustainable synthesis. Its structural complexity and biological relevance make it a subject of ongoing research, reflecting the dynamic interplay between chemistry and life sciences.

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